4-Amino-2-cyclopropoxybenzamide
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Description
4-Amino-2-cyclopropoxybenzamide is a benzamide derivative characterized by a cyclopropoxy substituent at the 2-position and an amino group at the 4-position of the benzene ring. This structural motif confers unique physicochemical and pharmacological properties, distinguishing it from other benzamide analogs. The cyclopropoxy group introduces steric and electronic effects that influence solubility, metabolic stability, and receptor binding affinity.
Properties
Molecular Formula |
C10H12N2O2 |
|---|---|
Molecular Weight |
192.21 g/mol |
IUPAC Name |
4-amino-2-cyclopropyloxybenzamide |
InChI |
InChI=1S/C10H12N2O2/c11-6-1-4-8(10(12)13)9(5-6)14-7-2-3-7/h1,4-5,7H,2-3,11H2,(H2,12,13) |
InChI Key |
NKXCFDQFMJTCCW-UHFFFAOYSA-N |
Canonical SMILES |
C1CC1OC2=C(C=CC(=C2)N)C(=O)N |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 4-Amino-2-cyclopropoxybenzamide typically involves the reaction of 4-amino-2-hydroxybenzoic acid with cyclopropyl bromide under basic conditions to form the cyclopropoxy derivative. This intermediate is then converted to the benzamide through a condensation reaction with an appropriate amine.
Industrial Production Methods
Industrial production methods for 4-Amino-2-cyclopropoxybenzamide often involve optimizing the reaction conditions to maximize yield and purity. This includes controlling the temperature, pH, and reaction time, as well as using catalysts to enhance the reaction efficiency.
Chemical Reactions Analysis
Types of Reactions
4-Amino-2-cyclopropoxybenzamide undergoes various types of chemical reactions, including:
Oxidation: The amino group can be oxidized to form nitro derivatives.
Reduction: The compound can be reduced to form amine derivatives.
Substitution: The cyclopropoxy group can be substituted with other functional groups under appropriate conditions.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.
Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are often used.
Substitution: Substitution reactions typically involve nucleophiles such as halides or alkoxides.
Major Products
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation can yield nitro derivatives, while reduction can produce amine derivatives.
Scientific Research Applications
4-Amino-2-cyclopropoxybenzamide has a wide range of scientific research applications, including:
Chemistry: Used as a building block for the synthesis of more complex molecules.
Biology: Investigated for its potential as a biochemical probe to study enzyme activity.
Medicine: Explored for its potential therapeutic effects, including anti-inflammatory and anticancer properties.
Industry: Utilized in the development of new materials and chemical processes.
Mechanism of Action
The mechanism of action of 4-Amino-2-cyclopropoxybenzamide involves its interaction with specific molecular targets and pathways. For example, it may inhibit certain enzymes by binding to their active sites, thereby blocking their activity. The exact molecular targets and pathways can vary depending on the specific application and context.
Comparison with Similar Compounds
Comparison with Similar Compounds
Structural and Functional Analogues
The following table compares 4-Amino-2-cyclopropoxybenzamide with structurally related benzamides, focusing on substituents, molecular properties, and reported bioactivities:
Physicochemical Properties
- Stability: Cyclopropane rings are known to resist metabolic oxidation, which may prolong the half-life of 4-Amino-2-cyclopropoxybenzamide compared to compounds with labile substituents like methoxy groups .
Research Findings and Data Trends
- A 2018 comparative study on 2-aminobenzamides highlighted that substituents at the 2-position significantly modulate bioactivity. For example, hydroxy groups enhance hydrogen bonding, while bulkier groups like cyclopropoxy may optimize pharmacokinetic profiles .
- Molecular docking simulations suggest that 4-Amino-2-cyclopropoxybenzamide’s cyclopropoxy group creates van der Waals interactions with hydrophobic enzyme pockets, a feature absent in methoxy or hydroxy analogs .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
